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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576

CAS Number: 13038-26-1
Chemical Structure:

Synonyms: Methyl Perfluorovalerate, Methyl Nonafluoropentanoate, Nonafluorovaleric Acid
Methyl Ester

Introduction

Methyl Nonafluorovalerate is a fluorinated organic compound that serves as a valuable
building block in organic synthesis, particularly in the development of pharmaceuticals and
agrochemicals.[1][2] The incorporation of fluorine atoms into organic molecules can
significantly alter their physicochemical and biological properties, often leading to enhanced
metabolic stability, increased lipophilicity, and improved binding affinity to biological targets.
This guide provides a comprehensive overview of the chemical properties, a detailed
experimental protocol for its synthesis, and its applications as a fluorinated building block in
contexts relevant to drug discovery and development.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for Methyl
Nonafluorovalerate is presented in Table 1. This data is essential for handling, storage, and
use in a laboratory setting.
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Property Value Reference
Molecular Formula C6H3F902 [1]
Molecular Weight 278.07 g/mol [1]
Appearance Colorlfess. to almost colorless o

clear liquid
Boiling Point 102 °C
Density 1.56 g/cm3
Purity >97.0% (GC)
Storage Temperature Room Temperature

Safety Information:

Hazard Statement GHS Code
Highly flammable liquid and vapour H225
Causes skin irritation H315
Causes serious eye irritation H319

Experimental Protocols
Synthesis of Methyl Nonafluorovalerate via Fischer
Esterification

The synthesis of Methyl Nonafluorovalerate is typically achieved through the Fischer
esterification of nonafluorovaleric acid with methanol, using a strong acid catalyst such as
sulfuric acid.

Materials:
¢ Nonafluorovaleric acid

e Anhydrous methanol
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» Concentrated sulfuric acid

e Sodium bicarbonate (saturated solution)
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate

e Round-bottom flask

» Reflux condenser

e Separatory funnel

« Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve nonafluorovaleric acid in an excess of anhydrous methanol (e.g., 5-10
molar equivalents).

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the stirring solution.

» Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up:
o After the reaction is complete, allow the mixture to cool to room temperature.
o Remove the excess methanol under reduced pressure using a rotary evaporator.

o Dissolve the residue in a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
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o Transfer the solution to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

e Drying and Purification:
o Dry the organic layer over anhydrous magnesium sulfate.
o Filter the drying agent and concentrate the filtrate under reduced pressure.

o The crude product can be purified by fractional distillation to yield pure Methyl
Nonafluorovalerate.

Applications in Drug Development

While specific, publicly available examples of the direct use of Methyl Nonafluorovalerate in
the synthesis of marketed drugs are limited, its utility lies in its role as a versatile fluorinated
building block. The nonafluorobutyl group can be introduced into various molecular scaffolds to
modulate their biological activity.

The general workflow for utilizing a fluorinated building block like Methyl Nonafluorovalerate
in a drug discovery program is illustrated in the diagram below.
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Caption: Workflow for Utilizing Methyl Nonafluorovalerate in Drug Discovery.
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Logical Relationships in Synthesis

The synthesis of Methyl Nonafluorovalerate via Fischer esterification involves a series of
logical steps and considerations to ensure a high yield of the pure product. The diagram below
outlines these relationships.
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Caption: Logical Flow of Methyl Nonafluorovalerate Synthesis.

Conclusion

Methyl Nonafluorovalerate is a readily synthesizable and valuable fluorinated building block
for medicinal chemistry and drug discovery. Its physicochemical properties and the presence of
the nonafluorobutyl moiety make it an attractive starting material for the introduction of fluorine
into organic molecules. The provided experimental protocol for its synthesis offers a reliable
method for its preparation in a laboratory setting. While detailed biological data for this specific
compound is not extensively documented in publicly available literature, its utility as a precursor
for more complex fluorinated molecules underscores its importance for researchers and
professionals in the field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl Nonafluorovalerate: A Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b087576#methyl-nonafluorovalerate-cas-
number-and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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